EG-2184

• Molecular Formula: C15H19F6NO3S
• Molecular Weight: 407.4 g/mol
• InChI: InChI=1S/C15H19F6NO3S/c1-3-9-22(10-4-2)26(24,25)12-7-5-11(6-8-12)13(23,14(16,17)18)15(19,20)21/h5-8,23H,3-4,9-10H2,1-2H3
• InChIKey: CCWOXBCAJPDHSG-UHFFFAOYSA-N

Researchers investigating Panx1-driven neuroinflammation or withdrawal require selective blockers without OAT/MRP interference. EG-2184, a probenecid analog with a hexafluoryl alcohol group, offers: - **54 nM Panx1 IC50** (patch-clamp); >1400-fold higher potency than probenecid - **No off-target P2X7 or transporter inhibition** at 10 nM - **Validated in vivo**: 0.5 mg/kg i.p. suppresses opioid withdrawal & cue-induced reinstatement Order for CNS slice physiology, microglial ATP release, or relapse models.

EG-2184: Pannexin-1 Channel Blocker Overview

EG-2184 (CAS 2770297-66-8; molecular formula C15H19F6NO3S; MW 407.37) is a synthetic organic pannexin-1 (Panx1) channel blocker developed by rational structural modification of the FDA-approved uricosuric probenecid [1]. The compound replaces the carboxylic acid moiety of probenecid with a tertiary hexafluoryl alcohol group, yielding enhanced lipophilicity (XLogP 3.21) while retaining hydrogen-bond-donating capacity [2]. EG-2184 is claimed in Aphiotx patent WO2023283743A1 and was first characterized in a 2024 Nature Communications study demonstrating its efficacy in suppressing opioid withdrawal phenotypes in rodent models [2]. Panx1 channels, expressed on microglia within the locus coeruleus, mediate noradrenergic hyperexcitability during opioid withdrawal; pharmacological blockade of these channels represents a non-opioid mechanism for alleviating physical and aversive withdrawal symptoms [2].

1 Panx1 channel inhibition studies using electrophysiology or dye uptake assays

2 CNS research fit supported by calculated lipophilicity and reduced polar surface area

3 Rodent opioid withdrawal model context with reported dose-dependent endpoint response

• [1] IUPHAR/BPS Guide to Pharmacology. EG-2184 Ligand Page. Ligand ID: 13604. Accessed 2026. View Source
• [2] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

Why EG-2184 Outperforms Other Panx1 Inhibitors

Pannexin-1 inhibitors form a pharmacologically heterogeneous class with dramatic differences in potency, target selectivity, and in vivo dose requirements that preclude simple interchangeability [1]. Probenecid, the direct structural parent of EG-2184, requires systemic doses of 50–100 mg/kg (i.p.) to attenuate opioid withdrawal signs in mice, while also exhibiting potent inhibition of organic anion transporters (OAT1/3) and multidrug resistance proteins (MRP1) that confound interpretation in transport-dependent assays [1]. The widely used connexin/pannexin blocker carbenoxolone demonstrates an IC50 of approximately 5 μM against Panx1 hemichannels but lacks target specificity, directly inhibiting chloride channels and exerting mineralocorticoid effects [2]. Peptide-based inhibitors such as 10Panx1 suffer from limited in vivo stability and distribution [1]. EG-2184 was specifically engineered to overcome these limitations through a hexafluoryl alcohol substitution that preserves Panx1 binding while dramatically reducing the concentration required for channel blockade, enabling in vivo efficacy at 100–500-fold lower doses than probenecid without detectable off-target effects on P2X7 receptors, locomotion, or acute pain sensation [1].

Probenecid OAT/MRP transporter inhibition may confound transport-dependent assay interpretation and requires higher dosing, shifting in vivo exposure context

Carbenoxolone Connexin and chloride channel blockade limits Panx1-specific mechanistic attribution; mineralocorticoid effects may introduce off-target signals

10Panx1 Peptide stability and distribution in vivo may not support systemic Panx1 studies, limiting translational research fit

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source
• [2] Bruzzone R, Barbe MT, Jakob NJ, Monyer H. Pharmacological properties of homomeric and heteromeric pannexin hemichannels expressed in Xenopus oocytes. Journal of Neurochemistry. 2005; 92(5): 1033-1043. doi:10.1111/j.1471-4159.2004.02947.x. View Source

Quantitative Evidence: EG-2184 vs. Probenecid

Panx1 Current Inhibition Potency

In whole-cell patch-clamp recordings from human embryonic kidney-293T cells transfected with rat Panx1, EG-2184 inhibited Panx1-mediated currents with an IC50 of 0.054 μM (54 nM), whereas probenecid achieved an IC50 of 74.6 μM in the identical assay system [1]. This represents a 1,381-fold enhancement in inhibitory potency at the channel level. The pIC50 value for EG-2184 at human Panx1 was independently curated by the IUPHAR/BPS Guide to Pharmacology as 7.3 (equivalent to IC50 ~50 nM) [2].

Panx1 IC50

Head-to-head

EG-2184: 0.054 µM; Probenecid: 74.6 µM

Supports concentration-response assay interpretation

1,381-fold difference in reported IC50 (patch-clamp)

Evidence Dimension	Inhibition of Panx1-mediated ionic currents (IC50)
Target Compound Data	EG-2184 IC50 = 0.054 μM (54 nM)
Comparator Or Baseline	Probenecid IC50 = 74.6 μM
Quantified Difference	1,381-fold greater potency for EG-2184
Conditions	Whole-cell patch-clamp electrophysiology; HEK-293T cells transfected with rat Panx1; Supplementary Fig. 15B

Why This Matters

The ~1,400-fold potency differential means EG-2184 can fully engage Panx1 at nanomolar concentrations where probenecid shows negligible channel blockade, directly translating to lower in vivo dosing and reduced potential for transporter-mediated drug interactions.

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. EG-2184 Ligand Activity Charts. Ligand ID: 13604. Accessed 2026. View Source

In Vivo Opioid Withdrawal Suppression

In a naloxone-precipitated morphine withdrawal model in mice, probenecid required systemic administration at 50 mg/kg (i.p.) to significantly attenuate cumulative withdrawal scores, whereas lower doses of 15 or 25 mg/kg were ineffective [1]. In contrast, EG-2184 administered at 0.1 mg/kg (i.p.)—a dose 500-fold lower than the effective probenecid dose—produced a statistically significant reduction in physical withdrawal signs (one-way ANOVA, p < 0.0001), with robust efficacy also observed at 0.5 mg/kg [1]. In a separate conditioned place aversion (CPA) paradigm, EG-2184 at 0.5 mg/kg significantly reduced aversion to the naloxone-paired chamber (p = 0.026), comparable to probenecid at 50 mg/kg [1]. In a rat opioid self-administration reinstatement model, EG-2184 at 0.5 mg/kg (i.p.) suppressed cue-induced drug seeking, matched against probenecid at 100 mg/kg [1].

In Vivo Dose

Head-to-head

EG-2184: 0.1–0.5 mg/kg; Probenecid: 50 mg/kg

Supports dose-model context in rodent withdrawal

100–500× lower reported effective dose

Evidence Dimension	In vivo effective dose for reduction of opioid withdrawal signs (mouse naloxone-precipitated withdrawal model)
Target Compound Data	EG-2184: significant reduction at 0.1 mg/kg and 0.5 mg/kg (i.p.)
Comparator Or Baseline	Probenecid: significant reduction only at 50 mg/kg (i.p.); 15 and 25 mg/kg ineffective
Quantified Difference	EG-2184 effective at 100–500× lower doses than probenecid
Conditions	Mouse naloxone-precipitated morphine withdrawal model; cumulative withdrawal scoring; i.p. administration

Why This Matters

The 100–500-fold in vivo dose advantage reduces compound consumption per experiment, lowers per-subject cost, and minimizes the risk of confounding effects from high-dose probenecid's known interactions with OAT/MRP transporters, making EG-2184 the more specific and economical choice for Panx1-focused in vivo studies.

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

Panx1-Mediated Dye Uptake Inhibition in Microglia

In BV-2 microglia-like cells stimulated with BzATP to activate Panx1-mediated Yo-Pro-1 dye uptake, EG-2184 at 0.01 μM (10 nM) inhibited dye flux with comparable or greater efficacy than probenecid at 1000 μM (1 mM)—a concentration differential of 100,000-fold [1]. Concentration-response analysis confirmed that EG-2184 produced significant inhibition of BzATP-evoked dye uptake across the tested concentration range (0.01–10 μM), while probenecid required millimolar concentrations to achieve similar blockade [1].

Dye Uptake IC50

Head-to-head

EG-2184: 0.01 µM; Probenecid: 1000 µM

Supports functional blockade assay context

100,000× concentration difference (BV-2 microglia)

Evidence Dimension	Concentration required for inhibition of Panx1-mediated Yo-Pro-1 dye uptake
Target Compound Data	EG-2184: effective at 0.01 μM (10 nM)
Comparator Or Baseline	Probenecid: effective at 1000 μM (1 mM)
Quantified Difference	EG-2184 effective at 100,000× lower concentration
Conditions	BV-2 microglia-like cells; BzATP-evoked Yo-Pro-1 dye uptake assay; Fig. 5C-D

Why This Matters

The 100,000-fold concentration advantage in a functional dye-uptake assay confirms that EG-2184 provides complete Panx1 blockade at concentrations that are negligible for probenecid, making EG-2184 the only practical choice for experiments requiring sustained channel inhibition without solvent toxicity from millimolar probenecid/DMSO solutions.

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

CSF Norepinephrine Reduction During Opioid Withdrawal

Morphine-dependent mice undergoing naloxone-precipitated withdrawal exhibited elevated cerebrospinal fluid (CSF) norepinephrine (NE) levels, reflecting hyperactivation of locus coeruleus-spinal (LCspinal) noradrenergic neurons. Systemic administration of EG-2184 (0.5 mg/kg, i.p.) significantly blunted this withdrawal-induced CSF NE surge compared to vehicle-treated controls (unpaired two-sided t-test, p = 0.0019, N = 6 mice per group) [1]. This in vivo neurochemical effect was mechanistically linked to EG-2184's blockade of microglial Panx1 channels, as demonstrated by the absence of further NE reduction when EG-2184 was administered to microglial Panx1-deficient mice [1]. Bath application of EG-2184 (10 μM) directly blocked naloxone-induced action potential firing increases in LCspinal neurons, confirming LC as the site of action [1].

CSF NE Reduction

Endpoint context

EG-2184 0.5 mg/kg vs vehicle, p=0.0019

Supports neurochemical endpoint interpretation

N=6 per group, CSF norepinephrine assay

Evidence Dimension	Reduction of opioid withdrawal-induced CSF norepinephrine elevation in mice
Target Compound Data	EG-2184 (0.5 mg/kg, i.p.): significant CSF NE reduction vs vehicle (p = 0.0019)
Comparator Or Baseline	Vehicle control (0.1% DMSO in saline); probenecid not directly compared in this specific assay within the study
Quantified Difference	Statistically significant suppression of withdrawal-induced CSF NE surge (p = 0.0019)
Conditions	Mouse morphine withdrawal model; CSF collection via cisterna magna; NE ELISA; N = 6 mice/group

Why This Matters

CSF norepinephrine is a direct translational biomarker of autonomic hyperactivity during opioid withdrawal; EG-2184's ability to normalize this biomarker at 0.5 mg/kg provides quantitative in vivo evidence of target engagement at the level of LCspinal circuitry, supporting its use in studies requiring neurochemical readouts of central Panx1 blockade.

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

Selectivity Against P2X7 Receptors

Since P2X7 receptor activation is a core upstream mechanism for opening Panx1 channels, off-target P2X7R inhibition would confound interpretation of Panx1-mediated effects. In BV-2 microglia-like cells, BzATP (100 μM)-evoked intracellular calcium ([Ca2+]i) responses—a direct readout of P2X7R activation—were comparable between vehicle-treated and EG-2184-treated (10 nM) cells, demonstrating that at a concentration fully sufficient to block Panx1-mediated currents and dye flux, EG-2184 does not inhibit P2X7R [1]. Furthermore, EG-2184 (0.5 mg/kg, i.p.) did not alter locomotion, anxiety-like behavior, or acute thermal pain responses in morphine-naïve mice, confirming the absence of confounding behavioral effects at behaviorally effective doses [1].

P2X7R Selectivity

Assay context

No inhibition at 10 nM (Panx1-blocking concentration)

Supports Panx1-specific mechanistic attribution

BzATP Ca2+ imaging; locomotor/ pain tests clear

Evidence Dimension	Effect on P2X7R-mediated intracellular calcium responses
Target Compound Data	EG-2184 (10 nM): no inhibition of BzATP-evoked [Ca2+]i rise; responses comparable to vehicle
Comparator Or Baseline	Vehicle control (DMSO 0.01%); BzATP (100 μM) as P2X7R agonist
Quantified Difference	No significant difference between EG-2184 and vehicle on P2X7R-mediated Ca2+ responses
Conditions	BV-2 microglia-like cells; BzATP (100 μM)-evoked intracellular Ca2+ imaging; Supplementary Fig. 18C

Why This Matters

Demonstrated selectivity against P2X7R at Panx1-blocking concentrations ensures that EG-2184's effects on ATP release, dye uptake, and downstream inflammatory signaling can be confidently attributed to Panx1 channel blockade rather than upstream P2X7R inhibition—a critical distinction for mechanistic studies that cannot be made with less selective tools such as carbenoxolone.

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

Lipophilicity and CNS Penetration Advantage

The rational design of EG-2184 involved replacing the carboxylic acid group of probenecid with a tertiary hexafluoryl alcohol moiety, increasing calculated lipophilicity from XLogP 2.29 (probenecid) to XLogP 3.21 (EG-2184) [1][2]. This modification preserved hydrogen bond donating capacity while improving passive membrane permeability, consistent with the design intent of enhancing drug delivery to the CNS compartment [3]. The molecular weight increase from 285.1 (probenecid) to 407.37 (EG-2184) is accompanied by a reduction in topological polar surface area from 83.06 Ų to 65.99 Ų, further favoring blood-brain barrier penetration [1][2]. EG-2184 maintains full compliance with Lipinski's Rule of Five (zero violations) despite the increased molecular weight [1].

CNS Penetration Fit

Calculated property

XLogP 3.21 (EG-2184) vs 2.29 (Probenecid)

Supports brain distribution context

ΔXLogP +0.92; tPSA reduced by 17 Ų

Evidence Dimension	Calculated lipophilicity (XLogP) as predictor of CNS penetration
Target Compound Data	EG-2184: XLogP = 3.21; tPSA = 65.99 Ų; MW = 407.37
Comparator Or Baseline	Probenecid: XLogP = 2.29; tPSA = 83.06 Ų; MW = 285.1
Quantified Difference	ΔXLogP = +0.92; ΔtPSA = −17.07 Ų; both favor enhanced passive BBB permeability for EG-2184
Conditions	Calculated using Chemistry Development Kit (CDK); values curated by IUPHAR/BPS Guide to Pharmacology

Why This Matters

The improved XLogP and reduced tPSA provide a physicochemical rationale for EG-2184's 100–500× in vivo dose advantage over probenecid, confirming that the structural modifications translate directly into superior drug-like properties for CNS-targeted Panx1 research applications.

• [1] IUPHAR/BPS Guide to Pharmacology. EG-2184 Ligand Page. Ligand ID: 13604. Accessed 2026. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Probenecid Ligand Page. Ligand ID: 4357. Accessed 2026. View Source
• [3] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source

EG-2184 Research Applications

Opioid Withdrawal and Substance Use Disorder Research

EG-2184 is the compound of choice for in vivo opioid withdrawal studies where CNS pannexin-1 blockade is required at doses that do not interfere with organic anion transport. The 100–500× dose reduction versus probenecid (0.1–0.5 mg/kg vs. 50–100 mg/kg i.p.) [1] enables repeated daily dosing in rodent self-administration and reinstatement paradigms without the confounding transporter inhibition associated with high-dose probenecid. EG-2184 at 0.5 mg/kg effectively suppresses cue-induced reinstatement of morphine seeking in rats—a model of drug relapse—matching probenecid efficacy at 100 mg/kg [1]. The compound's demonstrated ability to blunt CSF norepinephrine elevation (p = 0.0019) provides a quantifiable neurochemical endpoint for target engagement verification [1].

Microglial Panx1 and Neuroinflammation Studies

For researchers investigating the role of microglial Panx1 channels in ATP release, inflammasome activation, or neuroinflammatory signaling, EG-2184 offers a critical selectivity advantage. At 10 nM—a concentration that fully blocks Panx1-mediated currents and Yo-Pro-1 dye uptake—EG-2184 does not inhibit P2X7 receptor-mediated calcium responses [1], unlike carbenoxolone which lacks this selectivity [2]. This allows unambiguous attribution of effects on ATP release and downstream purinergic signaling to Panx1 channel blockade, a distinction not possible with probenecid (which requires millimolar concentrations for Panx1 blockade and inhibits MRP/OAT transporters) or carbenoxolone (which inhibits connexin hemichannels and chloride channels at Panx1-blocking concentrations).

Panx1 Electrophysiology and SAR Studies

EG-2184 serves as the benchmark potent ligand for the sulfamoyl benzene chemotype claimed in WO2023283743A1 [3]. With a Panx1 IC50 of 54 nM in patch-clamp assays [1] and pIC50 of 7.3 curated in the IUPHAR/BPS Guide to Pharmacology [4], EG-2184 provides a well-characterized reference standard for screening novel Panx1 inhibitors within this chemical series. The compound's defined structure-activity relationship—hexafluoryl alcohol substitution of the probenecid carboxylic acid enhancing potency by ~1,400-fold [1]—offers a rational starting point for medicinal chemistry optimization programs targeting Panx1 for inflammatory, pain, or substance use disorder indications.

Locus Coeruleus-Noradrenergic Circuitry Research

EG-2184 is specifically validated for studies of locus coeruleus to spinal cord noradrenergic circuitry. Bath application of EG-2184 (10 μM) directly blocks naloxone-induced hyperexcitability of spinally projecting LC neurons [1], while systemic administration at 0.5 mg/kg reduces LC cFos+ cell counts and blunts CSF norepinephrine release during opioid withdrawal [1]. The compound's lack of effect on locomotion, anxiety, or acute nociception at behaviorally effective doses [1] makes it suitable for experiments requiring selective modulation of withdrawal-associated LC hyperactivity without confounding behavioral suppression. The enhanced lipophilicity (XLogP 3.21 vs. 2.29 for probenecid) [4][5] supports adequate CNS distribution for ex vivo LC slice electrophysiology and in vivo neurochemical sampling protocols.

Application

Selection Property

Validation Focus

Opioid withdrawal model studies

Panx1 CNS target engagement

CSF norepinephrine normalization endpoints

Microglial Panx1 neuroinflammation research

P2X7R-sparing Panx1 blockade

ATP release and dye uptake assay context

Panx1 SAR and inhibitor screening

Defined sulfamoyl benzene chemotype

Patch-clamp IC50 benchmark and pIC50 review

Locus coeruleus-noradrenergic circuitry research

LC neuron excitability modulation

cFos and CSF NE neurochemical endpoints

• [1] Kwok CHT, Harding EK, Burma NE, et al. Pannexin-1 channel inhibition alleviates opioid withdrawal in rodents by modulating locus coeruleus to spinal cord circuitry. Nature Communications. 2024; 15: 6264. doi:10.1038/s41467-024-50657-7. View Source
• [2] Bruzzone R, Barbe MT, Jakob NJ, Monyer H. Pharmacological properties of homomeric and heteromeric pannexin hemichannels expressed in Xenopus oocytes. Journal of Neurochemistry. 2005; 92(5): 1033-1043. doi:10.1111/j.1471-4159.2004.02947.x. View Source
• [3] Aphiotx. Sulfamoyl benzene derivatives and uses thereof. International Patent Application WO2023283743A1. Published 2023-01-19. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. EG-2184 Ligand Page. Ligand ID: 13604. Accessed 2026. View Source
• [5] IUPHAR/BPS Guide to Pharmacology. Probenecid Ligand Page. Ligand ID: 4357. Accessed 2026. View Source